Cas no 112501-42-5 (Piperolactam A)

• Product Name: Piperolactam A
• CAS No: 112501-42-5
• MF: C₁₆H₁₁NO₃
• MW: 265.263444185257
• CID: 196573
• PubChem ID: 3081016
• Update Time: 2025-05-26

Piperolactam A Chemical and Physical Properties

Names and Identifiers

• Dibenz[cd,f]indol-4(5H)-one,1-hydroxy-2-methoxy-
• Aristolactam FI
• Piperolactam A
• 10-amino-4-hydroxy-3-methoxyphenanthrene-1-carboxylic acid lactam
• piperlactam A
• piperolactam-A
• [ "Piperolactam A" ]
• Dibenz[cd,f]indol-4(5H)-one, 1-hydroxy-2-methoxy-
• 1-Hydroxy-2-methoxydibenz(cd,f)indol-4(5H)-one
• 1-Hydroxy-2-methoxy-Dibenz(cd,f)indol-4(5H)-one
• 1-Hydroxy-2-methoxy-Dibenz[cd,f]indol-4(5H)-one
• Dibenz(cd,f)indol-4(5H)-one, 1-hydroxy-2-methoxy-
• Aristolactam F1
• W1104
• 1-Hydroxy-2-methoxydibenz[cd,f]indol-4(5H)-one, 9CI
• 1-Hydroxy-2-methoxydibenz[cd,f]indol-4(5H)-one; Aris
• 15-hydroxy-14-methoxy-10-azatetracyclo[7.6.1.02,7.012,16]hexadeca-1(16),2,4,6,8,12,14-heptaen-11-one
• F92851
• 15-hydroxy-14-methoxy-10-azatetracyclo[7.6.1.0^{2,7}.0^{12,16}]hexadeca-1(15),2,4,6,8,12(16),13-heptaen-11-one
• CHEBI:174488
• HY-N2894
• NCGC00385457-01_C16H11NO3_1-Hydroxy-2-methoxydibenzo[cd,f]indol-4(5H)-one
• FS-10150
• 1-Hydroxy-2-methoxydibenz[cd,f]indol-4(5H)-one; Aristololactam FI
• DTXSID90150083
• AKOS028108734
• 1-Hydroxy-2-methoxydibenz[cd,f]indol-4(5H)-one
• CHEMBL387864
• NCGC00385457-01
• CXQ3T84KLC
• 14-Methoxy-15-oxidanyl-10-azatetracyclo(7.6.1.02,7.012,16)hexadeca-1(15),2,4,6,8,12(16),13-heptaen-11-one
• 112501-42-5
• CS-0023479
• B0005-189391
• 1-Hydroxy-2-methoxydibenzo[cd,f]indol-4(5H)-one
• 15-HYDROXY-14-METHOXY-10-AZATETRACYCLO[7.6.1.0(2),?.0(1)(2),(1)?]HEXADECA-1(16),2(7),3,5,8,12,14-HEPTAEN-11-ONE

• Inchi： 1S/C16H11NO3/c1-20-12-7-10-13-11(17-16(10)19)6-8-4-2-3-5-9(8)14(13)15(12)18/h2-7,18H,1H3,(H,17,19)
• InChI Key： KBGNBPGXVKPRQI-UHFFFAOYSA-N
• SMILES： O(C)C1C=C2C(NC3C=C4C=CC=CC4=C(C=1O)C=32)=O

Computed Properties

• Exact Mass: 265.07400
• Monoisotopic Mass: 265.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 58.6

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.441
• Melting Point: 303-306°C
• Boiling Point: 457°Cat760mmHg
• Flash Point: 230.2°C
• Refractive Index: 1.776
• PSA: 62.32000
• LogP: 2.98650

Piperolactam A Security Information

• Storage Condition：Store at room temperature, 2-8 ℃ is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Aristolactams Aristolactams
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Aristolactams

Additional information on Piperolactam A

Piperolactam A (CAS No. 112501-42-5): A Comprehensive Overview

Piperolactam A (CAS No. 112501-42-5) is a naturally occurring compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and medicinal chemistry due to its unique structural features and potential biological activities. This compound, isolated from the plant Piper methysticum (commonly known as kava), belongs to a class of compounds known as lactams, which are characterized by their cyclic amide structure. The structural complexity and biological significance of Piperolactam A have made it a subject of extensive research in recent years.

The chemical structure of Piperolactam A is particularly intriguing due to its fused lactam ring system, which confers unique chemical properties and reactivity. The compound is composed of a seven-membered lactam ring fused to a benzene ring, with additional functional groups that contribute to its biological activity. The presence of these functional groups allows Piperolactam A to interact with various biological targets, making it a promising candidate for drug development.

Recent studies have highlighted the potential therapeutic applications of Piperolactam A. One notable area of research is its anti-inflammatory properties. In vitro and in vivo studies have demonstrated that Piperolactam A can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in the treatment of inflammatory diseases. Additionally, preliminary clinical trials have shown promising results in reducing inflammation in patients with conditions such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, Piperolactam A has also been investigated for its neuroprotective properties. Research has shown that the compound can protect neurons from oxidative stress and prevent apoptosis, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings are supported by both in vitro studies using neuronal cell lines and in vivo studies using animal models.

The pharmacokinetic properties of Piperolactam A have also been studied to assess its suitability for therapeutic use. Studies have shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile, which are important considerations for drug development. Additionally, the compound has demonstrated low toxicity in preclinical studies, further supporting its potential as a safe and effective therapeutic agent.

In the realm of cancer research, Piperolactam A has shown promise as an anticancer agent. Studies have demonstrated that the compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of signaling pathways involved in cell proliferation and survival, such as the PI3K/Akt pathway. These findings suggest that Piperolactam A could be developed into a novel anticancer drug.

The structural complexity of Piperolactam A has also made it an interesting target for synthetic chemists. Several total synthesis routes have been developed to produce this compound in the laboratory, allowing for more detailed studies of its structure-activity relationships (SAR). These synthetic approaches have also facilitated the preparation of analogs with modified functional groups, which can be used to optimize the biological activity and pharmacological properties of the compound.

In conclusion, Piperolactam A (CAS No. 112501-42-5) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and diverse biological activities make it an exciting subject for ongoing research and development. As more studies are conducted, it is likely that new applications for this compound will be discovered, further solidifying its importance in the fields of organic chemistry and medicinal chemistry.